![molecular formula C22H22FN3O3S2 B2362932 1-(3-(5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-3-(phenylsulfonyl)propan-1-one CAS No. 1219903-39-5](/img/structure/B2362932.png)
1-(3-(5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-3-(phenylsulfonyl)propan-1-one
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Description
1-(3-(5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-3-(phenylsulfonyl)propan-1-one is a useful research compound. Its molecular formula is C22H22FN3O3S2 and its molecular weight is 459.55. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Properties
- Spectral Analysis and Antibacterial Study: N-substituted derivatives of a similar compound exhibited moderate to significant antibacterial activity against Gram-negative and Gram-positive bacteria (Khalid et al., 2016).
- Antibacterial Activities of Piperazine Derivatives: Novel piperazine derivatives connected to 1,3,4-thiadiazol showed promising antibacterial activities (Wu Qi, 2014).
Photophysical Properties
- Femtosecond Spectroscopy: Fluorenyl benzothiadiazoles, related in structure, demonstrated large two-photon absorption cross sections, indicating potential in photophysical applications (Belfield et al., 2014).
Noncovalent Interaction Analysis
- Crystallographic and QTAIM Analysis: Studies on similar thiadiazole derivatives provided insights into non-covalent interactions, which are crucial in drug design and molecular engineering (El-Emam et al., 2020).
Anti-Arrhythmic Activity
- Study of Piperidine-based Thiadiazole Derivatives: Certain synthesized derivatives showed significant anti-arrhythmic activity, suggesting potential therapeutic applications (Abdel‐Aziz et al., 2009).
Fluorescence Effects and Biological Activity
- Spectroscopic and Theoretical Studies: 1,3,4-thiadiazole derivatives exhibited unique fluorescence effects, indicating potential as fluorescence probes or antimycotic pharmaceuticals (Budziak et al., 2019).
Molecular Aggregation Studies
- Solvent Effects on Molecular Aggregation: Research on benzene-1,3-diol derivatives of thiadiazole highlighted the impact of molecular aggregation, influenced by solvent and molecular structure (Matwijczuk et al., 2016).
Properties
IUPAC Name |
3-(benzenesulfonyl)-1-[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN3O3S2/c23-19-11-5-4-10-18(19)22-25-24-21(30-22)16-7-6-13-26(15-16)20(27)12-14-31(28,29)17-8-2-1-3-9-17/h1-5,8-11,16H,6-7,12-15H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYTXKRVGJOCYKO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CCS(=O)(=O)C2=CC=CC=C2)C3=NN=C(S3)C4=CC=CC=C4F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN3O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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